Cas no 56219-04-6 ((Z)-9-Hexadecenal)

• Product Name: (Z)-9-Hexadecenal
• CAS No: 56219-04-6
• Molecular Formula: C₁₆H₃₀O
• Molecular Weight: 238.4088
• MDL: MFCD00010126
• CID: 378809
• PubChem ID: 5364643

(Z)-9-Hexadecenal Properties

Names and Identifiers

• (Z)-Hexadec-9-enal
• (Z)-9-Hexadecenal
• 9-Hexadecenal, (9Z)-
• Z-9-HEXADECENAL
• 9-Hexadecenal, (Z)-
• 56219-04-6
• NS00022384
• HEXADECENAL, (Z)-9-
• LMFA06000217
• SCHEMBL556941
• 9Z-HEXADECEN/AL , 95 %
• Palmitolealdehyde
• Q27285093
• cis-9-Hexadecenal
• CIS-9-HEXADECENAL, 95
• DTXSID5041194
• (9Z)-9-Hexadecenal #
• (9Z)-9-Hexadecenal
• NXO9ML6I2E
• CHEBI:179683
• EINECS 260-064-2
• (9Z)-HEXADEC-9-ENAL
• 9Z-Hexadecenal CAS 56219-04-6
• 81K
• 9Z-Hexadecenal
• UNII-NXO9ML6I2E
• 9-Hexadecenal, (Z)-; Palmitolealdehyde (6CI); (9Z)-9-Hexadecenal; (Z)-9-Hexadecenal; cis-9-Hexadecenal

• MDL： MFCD00010126
• InChIKey： QFPVVMKZTVQDTL-FPLPWBNLSA-N
• Inchi： InChI=1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h7-8,16H,2-6,9-15H2,1H3/b8-7-
• SMILES： CCCCCC/C=C\CCCCCCCC=O

Computed Properties

• Exact Mass: 238.229666g/mol
• Surface Charge: 0
• XLogP3: 6.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 13
• Monoisotopic Mass: 238.229666g/mol
• Monoisotopic Mass: 238.229666g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 17
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 5.44260
• PSA: 17.07
• Refractive Index: 1.4600 (25 ºC)
• Boiling Point: 330.9°Cat760mmHg
• Flash Point: 62 °C
• Solubility: Insuluble (3.3E-3 g/L) (25 ºC),
• Density: 0.840±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes